Cas no 1021216-73-8 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• CAS No: 1021216-73-8
• MF: C₁₉H₁₆F₂N₂O₃
• MW: 358.338751792908
• CID: 6033686
• PubChem ID: 27543093
• Update Time: 2025-06-14

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(2-methylphenoxy)acetamide
• F2493-1358
• 1021216-73-8
• AKOS024651943
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C19H16F2N2O3/c1-12-4-2-3-5-17(12)25-11-19(24)22-10-14-9-18(26-23-14)15-7-6-13(20)8-16(15)21/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key： NHUORMDTGGCUKX-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 358.11289870g/mol
• Monoisotopic Mass: 358.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide (CAS No. 1021216-73-8)

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide, with the CAS number 1021216-73-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both difluorophenyl and methylphenoxy moieties in its structure enhances its potential for interacting with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity, which are critical factors in drug development. This compound's CAS no. 1021216-73-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and agrochemical innovation.

One of the key trends in modern research is the exploration of heterocyclic compounds for their potential in treating various diseases. The oxazole ring in N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Researchers are investigating its role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in cancer therapy, anti-inflammatory treatments, and antimicrobial agents.

The synthesis of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide involves multi-step organic reactions, including the formation of the oxazole core and subsequent functionalization with the difluorophenyl and methylphenoxy groups. These synthetic pathways are often optimized for yield and purity, as highlighted in recent patents and peer-reviewed journals. The compound's CAS no. 1021216-73-8 serves as a unique identifier in these publications, ensuring accurate referencing and reproducibility.

Another area of interest is the environmental impact of fluorinated compounds. While they offer significant benefits in pharmaceuticals and agrochemicals, their persistence in ecosystems has raised concerns. Researchers are actively studying the biodegradation and ecotoxicity of compounds like N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide to ensure sustainable use. This aligns with the growing emphasis on green chemistry and eco-friendly drug design.

In the agrochemical sector, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide is being evaluated for its potential as a pesticide or herbicide. The difluorophenyl group may enhance its ability to disrupt metabolic pathways in pests or weeds, offering a new tool for crop protection. This application is particularly relevant given the increasing need for sustainable agriculture solutions to address global food security challenges.

From a commercial perspective, the compound's CAS no. 1021216-73-8 is often listed in chemical catalogs and databases, where it is available for purchase by research institutions and pharmaceutical companies. Its price and availability fluctuate based on demand and synthesis complexity, making it a valuable commodity in the fine chemicals market.

In conclusion, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide (CAS No. 1021216-73-8) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and biological potential continue to drive research and innovation, positioning it as a key player in the development of next-generation therapeutics and agricultural products.